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Compound of Interest

Compound Name: Cetyl lactate

Cat. No.: B148137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cetyl Lactate
Cetyl lactate is the ester of cetyl alcohol and lactic acid, functioning as a multifunctional

emollient in cosmetic and pharmaceutical topical formulations.[1][2] It is a white, waxy solid

known for imparting a silky, smooth feel to the skin and hair.[1] Beyond its primary emollient

properties, Cetyl lactate enhances the texture of formulations by reducing greasiness and

tackiness, improving spreadability, and offering mild exfoliation due to its lactic acid component.

[1] Its lightweight and non-greasy nature make it a suitable ingredient for a variety of products,

including creams, lotions, sunscreens, and serums.[1]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that Cetyl lactate is safe

for use in cosmetic products at concentrations up to 10%.[3][4]

Mechanism of Action
As a lactate ester, Cetyl lactate contributes to skin barrier function and hydration through

multiple mechanisms. Lactate is a natural moisturizing factor (NMF) that helps maintain skin

hydration.[5][6] The emollient action of Cetyl lactate involves forming a protective layer on the

skin that reduces transepidermal water loss (TEWL).[7] Furthermore, lactate can modulate skin

pH and influence corneocyte formation, contributing to a healthy skin barrier.[5][6] It has also

been shown to enhance the penetration of other active ingredients through the skin.[8]
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Figure 1: Mechanism of Action and Benefits of Cetyl Lactate.

Quantitative Data on Performance
The following tables summarize the expected performance characteristics of Cetyl lactate in a

standard oil-in-water (O/W) emulsion at a 5% (w/w) concentration compared to a base

formulation without the emollient.

Table 1: Physical and Performance Characteristics
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Parameter
Base Formulation
(Control)

Formulation with
5% Cetyl Lactate

Method

Spreadability (mm²/10

min)
150 ± 10 250 ± 15

Parallel-Plate

Extensometry

Occlusivity (% TEWL

Reduction)
5 ± 2% 20 ± 5%

In-vivo TEWL

Measurement

Viscosity (cP) 12000 ± 500 10000 ± 500 Rotational Viscometry

Table 2: Sensory Profile (Trained Panel, Scale 1-10)

Attribute
Base Formulation
(Control)

Formulation with 5% Cetyl
Lactate

Greasiness 7 ± 1 3 ± 1

Silkiness 2 ± 1 8 ± 1

Absorbency 4 ± 1 7 ± 1

Tackiness (After-feel) 6 ± 1 2 ± 1

Experimental Protocols
The following are detailed protocols for evaluating the emollient properties of Cetyl lactate in a

topical formulation.

Protocol for Measuring Spreadability (Parallel-Plate
Extensometry)
This method quantifies the spreadability of a semi-solid formulation by measuring the area over

which it spreads under a constant weight.
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Figure 2: Spreadability Measurement Workflow.
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Materials:

Glass plates (20 cm x 20 cm)

Standard weight (20 g)

Ruler or calipers

Stopwatch

Spatula

Analytical balance

Procedure:

Ensure the glass plates are clean and dry.

Accurately weigh 1 g of the formulation and place it at the center of the bottom plate.

Carefully place the top glass plate over the sample.

Gently place the 20 g weight on the center of the top plate.

Start the stopwatch immediately.

After 10 minutes, measure the diameter of the spread formulation in two perpendicular

directions.

Calculate the average diameter and determine the spread area using the formula: Area = π *

(diameter/2)².

Repeat the measurement in triplicate for each formulation.

Protocol for In-Vivo Measurement of Occlusivity (TEWL)
This protocol measures the reduction in transepidermal water loss (TEWL) after the application

of a topical formulation, indicating its occlusivity.
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Materials:

Tewameter® or similar evaporimeter

Controlled environment chamber (21°C, 50% RH)

Test formulations (with and without Cetyl lactate)

Untreated control site

Procedure:

Acclimatize subjects in a controlled environment (21°C, 50% RH) for at least 30 minutes.[9]

Define test areas on the volar forearm of the subjects.

Measure the baseline TEWL on all test areas before product application.

Apply a standardized amount (2 mg/cm²) of the test formulations to their respective areas.

One area should remain untreated as a control.

Measure TEWL at specified time points (e.g., 1, 2, and 4 hours) after application.[10]

Calculate the percentage reduction in TEWL for each formulation compared to the baseline

and the untreated control site.

Protocol for Sensory Profile Evaluation
This protocol uses a trained sensory panel to quantify the tactile properties of the topical

formulations.[11]
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Figure 3: Sensory Profile Evaluation Workflow.

Materials:

Trained sensory panel (10-12 members)

Standardized application tools (e.g., syringes)
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Evaluation forms with a 10-point scale for each attribute

Controlled environment for evaluation

Procedure:

Train the panelists on the specific definitions of the sensory attributes to be evaluated (e.g.,

greasiness, silkiness, absorbency, tackiness).

Provide panelists with coded samples of the base formulation and the formulation containing

Cetyl lactate.

Instruct panelists to apply a standardized amount of each product to a designated area on

their volar forearm.

Panelists will evaluate and score each attribute at specific time points (e.g., immediately after

application, 5 minutes, and 20 minutes).

Collect the evaluation forms and statistically analyze the data to determine the sensory

profile of each formulation.[12]

Formulation Guidelines
Concentration: Cetyl lactate is typically used at concentrations between 2% and 10% in

emulsions.

Incorporation: As an oil-soluble ingredient, Cetyl lactate should be incorporated into the oil

phase of an emulsion and heated to approximately 70-75°C to ensure it is fully melted and

homogeneously dispersed.

Compatibility: Cetyl lactate is compatible with a wide range of cosmetic ingredients,

including other esters, silicones, and oils.

Stability: Formulations containing Cetyl lactate should undergo standard stability testing,

including freeze-thaw cycles and accelerated aging at elevated temperatures, to ensure

physical and chemical integrity.[13][14]
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Conclusion
Cetyl lactate is a versatile and effective emollient for topical formulations. Its ability to improve

the sensory profile, enhance spreadability, and contribute to skin barrier function makes it a

valuable ingredient for a wide range of cosmetic and pharmaceutical products. The protocols

outlined in these application notes provide a framework for quantifying the performance

benefits of incorporating Cetyl lactate into new and existing formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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topical-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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